N-(benzo[b]thiophen-5-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(1-benzothiophen-5-yl)-1-methylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C14H16N2O3S2/c1-21(18,19)16-7-2-3-12(16)14(17)15-11-4-5-13-10(9-11)6-8-20-13/h4-6,8-9,12H,2-3,7H2,1H3,(H,15,17)
• InChI Key: BMYKTVRFNIPRBC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC1C(=O)NC2=CC3=C(C=C2)SC=C3
• Molecular Formula: C14H16N2O3S2
• Molecular Weight: 324.4 g/mol

Description

“N-(benzo[b]thiophen-5-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide” is a chemical compound that is part of the benzo[b]thiophene derivatives. It is used in the synthesis of novel polycyclic benzo[b]thiophene derivatives.

Synthesis Analysis

The synthesis of this compound involves the use of quinine-derived bifunctional thiourea as a catalyst. An asymmetric [3+3] annulation of N-(benzo[b]thiophen-2-yl)-sulfonamide with 2-alkynyl cycloenone provides dihydrobenzo[4,5]thieno[2,3-b]pyridine derivatives in moderate to good yields (up to 93%) with mostly excellent enantioselectivities (up to 97% ee) under mild conditions.

Molecular Structure Analysis

The molecular structure of this compound is complex and involves several key components, including a benzo[b]thiophene ring and a pyrrolidine-2-carboxamide group.

Chemical Reactions Analysis

The chemical reactions involving this compound are typically catalyzed by quinine-derived bifunctional thiourea. The reactions result in the formation of dihydrobenzo[4,5]thieno[2,3-b]pyridine derivatives.

Scientific Research Applications

Influence on Binding Affinity

The influence of BZP’s arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity has been studied. Notably, one of the most promising analogues displayed micromolar affinity toward 5-HT1A sites.

Replacing Nitrogen by Sulfur

One-electron oxidation of BZP is predicted to involve preferentially the C6-OH group, leading to (5-hydroxy-1-benzothiophen-6-yl)oxidanyl. The isomeric (6-hydroxy-1-benzothiophen-5-yl)oxidanyl is about 1.9 kcal/mol higher in free energy.

Future Directions

The future directions for research involving this compound could include further exploration of its synthesis and potential applications. The compound’s role in the synthesis of novel polycyclic benzo[b]thiophene derivatives suggests that it may have potential uses in various fields.